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Compound of Interest

Compound Name: 2-Decanol

Cat. No.: B1670014 Get Quote

Essential Safety and Handling Guide for 2-Decanol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Decanol in a laboratory setting. The information is targeted

towards researchers, scientists, and drug development professionals to ensure safe handling

and minimize risks associated with this chemical.

Immediate Safety Precautions
2-Decanol is a combustible liquid and can cause serious eye irritation.[1][2] It is imperative to

handle this chemical with appropriate care in a well-ventilated area and away from any sources

of ignition.[3][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory to ensure safety when handling 2-
Decanol:
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Protection Type
Specific
Recommendations

Source(s)

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields or a

face shield. Equipment should

conform to EU EN166 or US

NIOSH standards.

[5]

Hand Protection

Wear appropriate chemical-

resistant gloves to prevent skin

exposure.

Skin and Body Protection
Wear protective clothing to

prevent skin contact.

Respiratory Protection

In case of inadequate

ventilation or the formation of

vapors, use a NIOSH-

approved respirator. For

firefighting, a self-contained

breathing apparatus is

required.

Quantitative Data for Safe Handling
A summary of key quantitative data for 2-Decanol is provided below to inform safe handling

and storage practices.
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Property Value Source(s)

Flash Point 85 °C (185 °F)

Boiling Point 211 °C

Density 0.827 g/mL at 25 °C

Storage Temperature
Store in a cool, well-ventilated

place below +30°C.

Water Solubility Immiscible

Experimental Protocols
Handling and Storage Protocol

Ventilation: Always handle 2-Decanol in a well-ventilated area.

Avoid Contact: Take measures to avoid contact with skin, eyes, and clothing. Do not ingest

or inhale.

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

Use non-sparking tools.

Container Management: Keep containers tightly closed when not in use. Store in a dry, cool,

and well-ventilated place.

Spill Containment and Cleanup Protocol
Ensure Safety: Immediately remove all sources of ignition from the spill area.

Ventilation: Ensure the area is well-ventilated.

Personal Protection: Wear appropriate PPE, including safety glasses, gloves, and protective

clothing.

Containment: Prevent the spill from entering drains.
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Cleanup: Use an inert absorbent material, such as sand or earth, to soak up the spill. Sweep

or shovel the material into a suitable, labeled container for disposal.

First-Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes. If

skin irritation occurs, get medical advice.

Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a physician or poison

control center.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms occur.

Disposal Plan
Waste Collection: Collect waste 2-Decanol in a dedicated, properly labeled, and sealed

container.

Regulatory Compliance: Chemical waste generators must determine if a discarded chemical

is classified as hazardous waste and consult local, regional, and national regulations for

complete and accurate classification.

Disposal Method: Do not empty into drains. Dispose of the contents and container to an

approved waste disposal plant. This may involve incineration at an approved facility.

Contaminated Materials: Any materials used for cleanup, such as absorbents and

contaminated PPE, should be collected in a labeled container and disposed of as hazardous

waste.

Visual Workflow for 2-Decanol Spill Response
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Immediate Actions
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Caption: Logical workflow for safely responding to a 2-Decanol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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